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Compound of Interest

Compound Name: Tri(O-tolyl)lead

Cat. No.: B11949935

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for Tri(O-tolyl)lead (CAS 201742-34-9) is not readily
available in public literature. This guide provides the known identifying information for this
specific compound and supplements it with general information for the broader class of triaryl
organolead compounds.

Introduction

Tri(O-tolyl)lead, with the CAS number 201742-34-9, is an organolead compound. Organolead
compounds are defined by the presence of at least one carbon-lead bond.[1] While
tetraethyllead was historically the most prominent organolead compound due to its use as a
gasoline additive, the broader class of organolead compounds, including triaryl derivatives,
remains a subject of academic interest.[1] The chemistry of organolead compounds is
characterized by the tetravalent nature of lead and a relatively weak carbon-lead bond, which
influences their reactivity.[1]

This technical guide summarizes the available physical data for Tri(O-tolyl)lead and provides a
general overview of the synthesis, characterization, and safety considerations relevant to triaryl
lead compounds.

Physical Data of Tri(O-tolyl)lead
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Specific quantitative physical data for Tri(O-tolyl)lead is limited. The following table
summarizes the available information.

Property Value Source
CAS Number 201742-34-9 ECHA[2]
Molecular Formula C21H22Pb ECHA[2]
Synonyms Tris(2-methylphenyl)plumbane ECHA[2]

Note: Data such as melting point, boiling point, density, and solubility for Tri(O-tolyl)lead are
not available in the reviewed literature.

General Experimental Protocols for Triaryl Lead
Compounds

While a specific protocol for the synthesis of Tri(O-tolyl)lead is not available, general methods
for the synthesis of triaryl and other organolead compounds typically involve two main
approaches.

3.1. Synthesis via Grignard Reagents

A common method for forming carbon-lead bonds is the reaction of a lead(ll) halide, such as
lead(ll) chloride, with a Grignard reagent.[1] For the synthesis of a triaryl lead compound, an
aryl magnesium halide would be used.

General Reaction Scheme:

3 ArMgX + PbXz — ArsPbX + 2 MgXz

Where Ar represents an aryl group and X represents a halide.
lllustrative Protocol Steps:

o Grignard Reagent Formation: An aryl halide (e.g., 2-bromotoluene) is reacted with
magnesium turnings in an anhydrous ether solvent (e.g., diethyl ether or tetrahydrofuran)
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under an inert atmosphere (e.g., nitrogen or argon) to form the corresponding Grignard
reagent (o-tolylmagnesium bromide).

o Reaction with Lead(ll) Halide: A solution or suspension of a lead(ll) halide (e.qg., lead(ll)
chloride) in an appropriate anhydrous solvent is prepared in a separate reaction vessel
under an inert atmosphere.

o Addition: The prepared Grignard reagent is slowly added to the lead(ll) halide mixture,
typically at a controlled temperature.

e Quenching and Work-up: After the reaction is complete, it is carefully quenched, often with
an aqueous solution of ammonium chloride. The product is then extracted into an organic
solvent.

 Purification: The crude product is purified using standard techniques such as recrystallization
or column chromatography.

3.2. Synthesis via Arylation with Lead Tetraacetate

Another method involves the direct arylation of an aromatic compound with lead tetraacetate.
This reaction proceeds via an electrophilic aromatic substitution mechanism.[1]

General Reaction Scheme:

ArH + Pb(OAc)s — ArPb(OAc)s + HOAC

Where ArH is an aromatic hydrocarbon and OAc is an acetate group.

lllustrative Protocol Steps:

o Reaction Setup: The aromatic substrate (e.g., toluene) is dissolved in a suitable solvent.

o Addition of Lead Tetraacetate: Lead tetraacetate is added to the solution. The reaction may
be facilitated by the presence of a catalyst or a co-solvent.

o Reaction Conditions: The mixture is stirred at a specific temperature for a set period to allow
the reaction to proceed.
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o Work-up and Purification: The reaction mixture is worked up to isolate the crude product,
which is then purified by methods such as crystallization.

General Characterization of Organolead
Compounds

The characterization of organometallic compounds like Tri(O-tolyl)lead relies on a variety of
spectroscopic and analytical techniques to confirm the structure and purity.[3][4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
fundamental for elucidating the organic framework of the molecule.[3] For lead-containing
compounds, 2°’Pb NMR can also be a powerful tool for providing direct information about the
lead center.

» X-ray Crystallography: Single-crystal X-ray diffraction provides definitive structural
information, including bond lengths and angles in the solid state.[3]

e Mass Spectrometry (MS): MS is used to determine the molecular weight and can provide
information about the isotopic distribution of lead, aiding in the confirmation of the elemental
composition.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify characteristic vibrations
of the organic ligands attached to the lead atom.

General Toxicity and Safety of Organolead
Compounds

Organolead compounds are known for their significant toxicity.[1] Alkyl lead compounds, in
particular, are established neurotoxins.[5] While the specific toxicity of Tri(O-tolyl)lead is not
documented, it should be handled with extreme caution as with all organolead compounds.

Key Hazards:

o Neurotoxicity: Organolead compounds can have severe effects on the central nervous
system.[6]
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o General Toxicity: These compounds are generally more toxic than their inorganic lead
counterparts.[7] Acute toxicity can result from their irritating properties to mucous
membranes.[8]

Handling and Safety Precautions:

e Engineering Controls: Work with organolead compounds should be conducted in a well-
ventilated fume hood.

e Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves,
a lab coat, and safety goggles, must be worn at all times.

 Inert Atmosphere: Due to the potential reactivity of the C-Pb bond, synthesis and handling
may require an inert atmosphere (nitrogen or argon).

» Waste Disposal: All waste containing organolead compounds must be disposed of as
hazardous chemical waste according to institutional and governmental regulations.

Visualization of a General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of a triaryl lead
compound via a Grignard reaction.

Caption: General workflow for the synthesis of a triaryl lead compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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